N-{2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]ethyl}-N'-(4-methylphenyl)ethanediamide

• IUPAC Name: N-[2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]ethyl]-N'-(4-methylphenyl)oxamide
• InChI: InChI=1S/C23H29N3O5S/c1-17-6-8-18(9-7-17)25-23(28)22(27)24-15-14-19-5-3-4-16-26(19)32(29,30)21-12-10-20(31-2)11-13-21/h6-13,19H,3-5,14-16H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key: XTUMWHGUIXRYHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(=O)NCCC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C23H29N3O5S
• Molecular Weight: 459.6 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a piperidine ring, which is a common structure in many pharmaceuticals. It also has a methoxybenzenesulfonyl group and a 4-methylphenyl group. These groups could potentially influence the compound’s reactivity and biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The piperidine ring, for example, is a six-membered ring with one nitrogen atom, which could influence the compound’s reactivity and stability.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The piperidine ring, for example, is known to participate in various reactions. The methoxybenzenesulfonyl and 4-methylphenyl groups could also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the piperidine ring could influence its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific context in which it’s used. For example, many drugs that contain a piperidine ring act on the nervous system.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could include further studies on its synthesis, properties, and potential applications. Given its complex structure, it could be of interest in the fields of medicinal chemistry and drug discovery.